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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 5-Cyclohexadecen-1-one, a
widely utilized macrocyclic musk in the fragrance industry, for its application in fragrance
formulation. This document outlines its chemical and physical properties, olfactory profile,
performance data, and detailed protocols for its evaluation.

Introduction

5-Cyclohexadecen-1-one, also known by trade names such as Ambretone® and Velvione™,
IS a synthetic macrocyclic musk valued for its persistent, powdery, and warm musk aroma.[1][2]
Its chemical structure imparts significant stability and substantivity, making it a versatile
ingredient in a wide array of fragranced products, from fine fragrances to laundry detergents.[1]
[2] This document serves as a technical guide for the effective incorporation and evaluation of
5-Cyclohexadecen-1-one in fragrance formulations.

Chemical and Physical Properties

Proper understanding of the physicochemical properties of 5-Cyclohexadecen-1-one is crucial
for its effective use in formulation and for predicting its behavior in different product matrices.
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Property Value Reference(s)
Chemical Name 5-Cyclohexadecen-1-one [3]
CAS Number 37609-25-9 [4]
Molecular Formula C16H280 [4]
Molecular Weight 236.4 g/mol [4]

Colorless liquid that may
Appearance crystallize at room [4]

temperature.

] Powdery, musky, with sweet,
Odor Profile [5]1[6]
floral, and amber undertones.

Odor Detection Threshold 0.6 ng/L in air [4]
Boiling Point 300°C (572°F) [4]
Flash Point 160°C (320°F) [4]
Vapor Pressure 0.0013 hPa (at 20°C) [7]
log P >6.00 [4]

Olfactory Profile and Application

5-Cyclohexadecen-1-one is a foundational base note in modern perfumery, contributing to the
longevity and overall structure of a fragrance. Its characteristic powdery musk scent provides a
soft, clean, and warm background that enhances and fixes other fragrance notes.[1] It is
particularly effective in fine fragrances, where it imparts a sophisticated and long-lasting trail,
and in laundry care products, due to its excellent substantivity on fabrics.[1][2]

Recommended Use Levels:
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Application Typical Use Level (%)
Fine Fragrance 0.2-4

Fabric Softener 01-15

Liquid Detergent 0.05-0.5

Shampoo 0.05-0.5

Soap 0.1-1.0

Antiperspirant 0.05-0.5

Data compiled from industry technical datasheets.

Performance Data
Stability

The stability of a fragrance ingredient is critical for its performance in various consumer product
bases, which can range in pH and composition. 5-Cyclohexadecen-1-one exhibits broad
stability across a range of typical product matrices.

Product Matrix pH Stability Reference(s)
Fine Fragrance
_ N/A Good [8]1°]

(Alcoholic)
Fabric Softener 3 Good [819]
Antiperspirant 3.5 Good [819]
Toiletry Applications

y -pp Good [819]
(e.g., lotions)
Liquid Detergent 9 Good [819]
Soap 10 Good [819]
Powder Detergent 11 Good [819]
Bleach 14 Poor [819]
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Substantivity

Substantivity refers to the longevity of a fragrance on a particular substrate. 5-
Cyclohexadecen-1-one demonstrates excellent substantivity, a key attribute for its use in
leave-on products and laundry care.

Substrate Substantivity Reference(s)
Skin Good [6]1[8]

Dry Fabric Good [6][8]

Wet Fabric Good [6][8]

Hair Good [61[8]

Tenacity on Blotter > 400 hours [10]

Experimental Protocols

The following are detailed methodologies for the evaluation of 5-Cyclohexadecen-1-one in
fragrance formulations.

Sensory Analysis: Fragrance Evaluation on Blotter

This protocol outlines the standard procedure for the olfactory evaluation of 5-
Cyclohexadecen-1-one over time to assess its character and longevity.
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Preparation

& ) (. )
4 . . N\
Preparation & Washing
Prepare a standard detergent base containing
0.5% 5-Cyclohexadecen-1-one
\/
Wash pre-weighed cotton swatches
in a laboratory-scale washing machine
\/
Rinse and line-dry the swatches
in a controlled environment
(N J
Sensory Testing Analytical Testing
4 . N 4 . e N
Sensory Evaluation Analytical Quantification (GC-MS)
\J Y
) Extract fragrance from a subset of swatches
Assemble a trained sensory panel . : . .
at each time point using a suitable solvent (e.g., hexane)
Y Y
Panelists evaluate the odor intensity of the dry swatches
[ at 24, 48, and 72 hours post-drying j E—\nalyze the extracts by Gas Chromatography-Mass Spectrometry (GC-MSD
Y Y
Rate intensity on a labeled magnitude scale (LMS) Quantify the amount of 5-Cyclohexadecen-1-one
using an internal standard
(N J (N J
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Fragrance Structure

Top Notes
(5-15% of blend)
Evaporate quickly (5-15 mins)
Citrus, Aromatic

Middle Notes (Heart)
(30-60% of blend)
Emerge after top notes (20-60 mins)
Floral, Fruity, Spicy

Base Notes (Fixatives)
(15-40% of blend)
Longest lasting (hours to days)
Woody, Resinous, Musky

5-Cyclohexadecen-1-one
(A Key Base Note)
- Provides fixation
- Adds warmth and sensuality
- Enhances overall longevity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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